N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C13H11F3N2O3/c14-13(15,16)8-3-1-2-7(6-8)11(20)17-9-4-5-10(19)18-12(9)21/h1-3,6,9H,4-5H2,(H,17,20)(H,18,19,21)
• InChI Key: KUILKRLLCXSIBI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1NC(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C13H11F3N2O3
• Molecular Weight: 300.23 g/mol

Description

N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide, also known as DTTB, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. DTTB is a small molecule that has been synthesized using various methods, and its mechanism of action has been extensively studied. In

Mechanism of Action

N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide has been shown to inhibit the activity of certain enzymes, including the histone deacetylase enzyme. Histone deacetylases are enzymes that remove acetyl groups from histone proteins, leading to the repression of gene expression. N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide inhibits the activity of histone deacetylases by binding to the enzyme's active site, leading to the accumulation of acetylated histones and the activation of gene expression.
Biochemical and Physiological Effects
N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide has been shown to have biochemical and physiological effects in various cell lines and animal models. N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide has been shown to have anti-inflammatory effects by inhibiting the activity of certain enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide has several advantages for lab experiments, including its small size, high purity, and stability in solution. However, N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide also has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide. One potential direction is the development of N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide derivatives with improved solubility and potency. Another direction is the investigation of the role of N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide in epigenetic regulation and the development of N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide-based therapies for cancer and other diseases. Additionally, the use of N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide as a tool compound for chemical biology studies can lead to the discovery of new protein-protein interactions and signaling pathways.

Synthesis Methods

N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide can be synthesized using various methods, including the reaction of 3-(trifluoromethyl)benzoyl chloride with N-(2,6-dioxopiperidin-3-yl)amine in the presence of a base. Another method involves the reaction of 3-(trifluoromethyl)benzoic acid with N-(2,6-dioxopiperidin-3-yl)amine in the presence of a coupling reagent. The purity of the synthesized N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide can be determined using various analytical techniques, including high-performance liquid chromatography and mass spectrometry.

Scientific Research Applications

N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide has potential applications in various fields, including medicinal chemistry, drug discovery, and chemical biology. N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide has been shown to inhibit the activity of certain enzymes, including the histone deacetylase enzyme, which has implications in cancer therapy. N-(2,6-dioxopiperidin-3-yl)-3-(trifluoromethyl)benzamide has also been used as a tool compound in chemical biology to study protein-protein interactions.